Cas no 2002704-14-3 (4-(2,5-dimethylthiophen-3-yl)-4H,5H,6H,7H-furo3,2-cpyridine)

• Product Name: 4-(2,5-dimethylthiophen-3-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• CAS No: 2002704-14-3
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6570180
• PubChem ID: 165470778
• Update Time: 2025-07-09

4-(2,5-dimethylthiophen-3-yl)-4H,5H,6H,7H-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylthiophen-3-yl)-4H,5H,6H,7H-furo3,2-cpyridine
• 2002704-14-3
• 4-(2,5-dimethylthiophen-3-yl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• EN300-1076221

• Inchi： 1S/C13H15NOS/c1-8-7-11(9(2)16-8)13-10-4-6-15-12(10)3-5-14-13/h4,6-7,13-14H,3,5H2,1-2H3
• InChI Key： NZHNNAPXRAKESL-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1C2C=COC=2CCN1

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 4-(2,5-dimethylthiophen-3-yl)-4H,5H,6H,7H-furo3,2-cpyridine

Introduction to 4-(2,5-Dimethylthiophen-3-yl)-4H,5H,6H,7H-Furo[3,2-c]Pyridine (CAS No. 2002704-14-3)

The compound 4-(2,5-Dimethylthiophen-3-yl)-4H,5H,6H,7H-Furo[3,2-c]Pyridine, identified by the CAS registry number CAS No. 2002704-14-3, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in advanced materials and drug development.

The molecular structure of 4-(2,5-Dimethylthiophen-3-yl)-4H,5H,6H,7H-Furo[3,2-c]Pyridine consists of a fused ring system combining a thiophene moiety with a pyridine ring. The thiophene group is substituted with two methyl groups at the 2 and 5 positions, which introduces steric effects and modulates the electronic properties of the molecule. The fused furo-pyridine system is known for its aromaticity and conjugation capabilities, making it a promising candidate for applications in optoelectronics and nonlinear optics.

Recent studies have explored the synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These methods have enabled researchers to optimize the synthesis process for higher yields and better purity. The compound's stability under various conditions has also been extensively studied to ensure its suitability for practical applications.

In terms of applications, 4-(2,5-Dimethylthiophen-3-yl)-4H,5H,6H,7H-Furo[3,2-c]Pyridine has shown potential in the development of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Its unique electronic properties make it an excellent candidate for use as an electron transport layer or as an active material in these devices.

Furthermore, this compound has been investigated for its potential in drug discovery. Its ability to interact with specific biological targets has been explored through computational modeling and in vitro studies. These studies suggest that the compound may have therapeutic potential in treating certain diseases associated with oxidative stress and inflammation.

The latest research on this compound has focused on its ability to act as a building block for more complex molecular architectures. By incorporating this compound into larger frameworks or polymer systems, researchers aim to develop materials with enhanced mechanical strength and thermal stability.

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